molecular formula C13H21NO3S B5324190 N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamide

N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamide

Cat. No. B5324190
M. Wt: 271.38 g/mol
InChI Key: ADWHNELSYQVZRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamide, also known as sulfaquinoxaline, is a sulfonamide antibiotic that is commonly used in veterinary medicine. It is effective against a wide range of bacterial infections, including those caused by Eimeria and Salmonella species. Sulfaquinoxaline is synthesized through a multistep process involving the reaction of 4-methoxy-2,3-dimethylbenzenesulfonyl chloride with diethylamine.

Mechanism of Action

Sulfaquinoxaline works by inhibiting the synthesis of folic acid in bacteria, which is essential for their growth and survival. By blocking this process, N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamideline prevents the bacteria from multiplying and spreading, allowing the immune system to eliminate the infection.
Biochemical and Physiological Effects:
Sulfaquinoxaline has been shown to have a variety of biochemical and physiological effects on the body. It has been found to reduce the levels of certain enzymes in the liver, which can lead to liver damage in some cases. Sulfaquinoxaline can also cause changes in the levels of certain hormones in the body, which can affect reproduction and other physiological processes.

Advantages and Limitations for Lab Experiments

Sulfaquinoxaline has several advantages for use in laboratory experiments, including its broad-spectrum antibacterial activity and its ability to be easily synthesized. However, it also has some limitations, including its potential toxicity and the risk of developing bacterial resistance to the drug.

Future Directions

There are several future directions for research on N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamideline, including the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to better understand the biochemical and physiological effects of N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamideline on the body, as well as its potential for use in human medicine. Finally, research should focus on developing new and more effective antibiotics to combat bacterial infections, including those caused by resistant strains.

Synthesis Methods

The synthesis of N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamideline involves several steps, including the reaction of 4-methoxy-2,3-dimethylbenzenesulfonyl chloride with diethylamine to form N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamide. The resulting compound is purified through recrystallization and filtration to obtain the final product.

Scientific Research Applications

Sulfaquinoxaline has been extensively studied for its antibacterial properties and has been found to be effective against a variety of bacterial infections. It has been used in the treatment of avian coccidiosis, a common disease in poultry caused by the protozoan parasite Eimeria. Sulfaquinoxaline has also been used to treat bacterial infections in cattle, pigs, and other livestock.

properties

IUPAC Name

N,N-diethyl-4-methoxy-2,3-dimethylbenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21NO3S/c1-6-14(7-2)18(15,16)13-9-8-12(17-5)10(3)11(13)4/h8-9H,6-7H2,1-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADWHNELSYQVZRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)S(=O)(=O)C1=C(C(=C(C=C1)OC)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.